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Solubility and Stock Solution Preparation

GSK864 is readily soluble in DMSO, which is the preferred solvent for preparing concentrated stock

solutions.

Solvent Solubility Recommended Stock Concentration

DMSO ~100 mg/mL (~179 mM) [1] [2] 10-100 mM in DMSO [1]

When preparing stock solutions, please note:

Hygroscopicity: DMSO is hygroscopic (absorbs water from the air), which can affect the solubility
and stability of your stock solution over time. It is best to use newly opened, anhydrous DMSO [1].

Storage: Aliquot the stock solution and store it at -20°C or -80°C. Avoid repeated freeze-thaw cycles
to maintain stability [1] [2].

Working Solution Formulations for Biological Assays

For cellular or in vivo experiments, the concentrated DMSO stock must be diluted into an aqueous solvent

system. The table below summarizes formulations with supporting data from the literature.
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Formulation
Final
Concentration
(Example)

Solution
Appearance

Reported Application & Notes

10% DMSO + 40%
PEG300 + 5% Tween-80
+ 45% Saline [1] [2]

≥ 2.5 mg/mL (4.48
mM) [1] [2]

Clear solution
[1] [2]

In vivo (intraperitoneal injection in
mice) [1]. Add co-solvents

sequentially in the order listed [2].

10% DMSO + 90% Corn
Oil [1] [2]

≥ 2.5 mg/mL (4.48

mM) [1] [2]

Clear solution

[1] [2]

In vivo. Suitable for studies longer

than half a month [1].

10% DMSO + 90% (20%
SBE-β-CD in Saline) [1]
[2]

2.5 mg/mL (4.48

mM) [1] [2]

Suspension

solution [1] [2]

Suitable for oral and
intraperitoneal injection [1].
Requires ultrasonication to

prepare [2].

The following diagram illustrates the decision-making workflow for selecting and preparing these

formulations:
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Prepare GSK864 Working Solution

In Vivo Experiment?

Keep Final DMSO Concentration
Biologically Compatible (e.g., <1%)

 Yes

Dilute DMSO stock directly
into cell culture medium.

Ensure final DMSO is non-toxic.

 No

Requires clear solution?

Study > 2 weeks?

 No

Formulation 1:
10% DMSO + 40% PEG300 +

5% Tween-80 + 45% Saline

 Yes

Suspension acceptable for
oral/intraperitoneal route?

 No

Formulation 2:
10% DMSO + 90% Corn Oil

 Yes

Formulation 3:
10% DMSO + 90%

(20% SBE-β-CD in Saline)

 Yes
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Click to download full resolution via product page

Frequently Asked Questions

Q1: What is the typical final DMSO concentration tolerated in cell-based assays? While the search

results do not specify an exact safe concentration for every cell type, it is a standard practice in cell culture to

keep the final DMSO concentration below 0.1-0.5% to avoid cytotoxicity. You should determine the optimal

concentration for your specific cell line empirically.

Q2: Why does GSK864 form a suspension in one formulation but not others? Formulation 3 uses a

cyclodextrin (SBE-β-CD) to keep the compound in solution. The capacity of this agent to solubilize GSK864

is limited at the given concentration, leading to a saturated suspension rather than a clear solution [1] [2].

The other formulations use solvents like PEG300 and Corn Oil, which can dissolve the compound more

effectively at the tested concentration.

Q3: Has the activity of GSK864 been confirmed in cellular models? Yes. Research published in Scientific

Reports confirms that GSK864 potently inhibits 2-HG production in HT1080 fibrosarcoma cells (which

harbor an IDH1 R132C mutation) with an EC₅₀ of 320 nM [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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